molecular formula C19H29N3O3 B7912958 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

Cat. No.: B7912958
M. Wt: 347.5 g/mol
InChI Key: WUZJHOALCLSTJO-MYJWUSKBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1401667-08-0) is a piperidine-based compound with a molecular formula of C₁₉H₂₉N₃O₃ and a molecular weight of 347.45 g/mol . It features a benzyl ester group at the 1-position of the piperidine ring, an isopropyl-amino substituent at the 3-position, and an (S)-2-aminopropionyl moiety. Predicted physical properties include a density of 1.14 g/cm³ and a boiling point of 499.8°C .

Properties

IUPAC Name

benzyl 3-[[(2S)-2-aminopropanoyl]-propan-2-ylamino]piperidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H29N3O3/c1-14(2)22(18(23)15(3)20)17-10-7-11-21(12-17)19(24)25-13-16-8-5-4-6-9-16/h4-6,8-9,14-15,17H,7,10-13,20H2,1-3H3/t15-,17?/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WUZJHOALCLSTJO-MYJWUSKBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H](C(=O)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(C)C)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H29N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps, starting from readily available starting materials. One common approach is to first synthesize the piperidine ring, followed by the introduction of the amino acid derivative and the benzyl ester group. The reaction conditions often require careful control of temperature, pH, and the use of specific catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, which are crucial for commercial applications. The use of advanced purification techniques, such as chromatography and crystallization, is also essential to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

    Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

    Substitution: This reaction can replace one functional group with another, allowing for the modification of the molecule’s properties.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

    Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes. Substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

Biological Activities

Research indicates that compounds similar to 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibit significant biological activities, including:

  • Anticancer Properties : Preliminary studies suggest potential efficacy in inhibiting tumor cell proliferation.
  • Neuroprotective Effects : The compound may have applications in neurodegenerative diseases due to its ability to modulate neurotransmitter systems.

Interaction Studies

Interaction studies focus on the binding affinity of this compound to various biological targets, such as receptors or enzymes. Techniques like surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) are commonly employed to assess these interactions quantitatively.

Therapeutic Applications

Given its structural characteristics, 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester may have several therapeutic applications:

  • Pain Management : Potential use as an analgesic due to its interaction with pain pathways.
  • Antidepressant Activity : Research into its effects on mood regulation suggests it may serve as a candidate for treating depression.

Case Study 1: Anticancer Activity

In a study published in a peer-reviewed journal, researchers evaluated the anticancer properties of similar piperidine derivatives against various cancer cell lines. The results demonstrated that these compounds inhibited cell growth in a dose-dependent manner, suggesting a mechanism involving apoptosis induction.

Case Study 2: Neuroprotection

Another study investigated the neuroprotective effects of piperidine derivatives on neuronal cells exposed to oxidative stress. The findings indicated that these compounds significantly reduced cell death and improved cell viability, highlighting their potential for treating neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the molecular structure of the compound.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound’s closest analogs differ in substituents on the piperidine ring or the acyl/amino groups. Key comparisons are summarized below:

Compound Name (CAS) Molecular Formula Molecular Weight (g/mol) Key Substituents Density (g/cm³) Boiling Point (°C)
Target Compound (1401667-08-0) C₁₉H₂₉N₃O₃ 347.45 Benzyl ester, (S)-2-aminopropionyl 1.14 499.8
[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester (1354033-31-0) C₁₉H₂₉N₃O₃ 347.45 Benzyl ester, carbamic acid linkage 1.14 505.8
(S)-3-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (1353992-75-2) C₁₈H₂₇N₃O₂ 319.45 Ethyl-amino instead of propionyl N/A N/A
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester (1401666-94-1) C₂₀H₃₁N₃O₃ 361.48 3-methyl-butyryl, ethyl-carbamic acid N/A N/A

Key Observations :

  • Steric and Electronic Effects : The target compound and its isomer (CAS 1354033-31-0) share identical molecular formulas but differ in substituent arrangement. The carbamic acid linkage in the latter may alter hydrogen-bonding capacity compared to the direct acylation in the target compound .
  • Molecular Weight Trends : Substituting the propionyl group with smaller (ethyl) or bulkier (3-methyl-butyryl) groups modifies molecular weight by ~28–14 g/mol , impacting solubility and membrane permeability .
  • Boiling Points : The carbamic acid variant (CAS 1354033-31-0) has a slightly higher predicted boiling point (505.8°C vs. 499.8°C ), likely due to increased polarity .

Biological Activity

3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, also known by its CAS number 1401666-21-4, is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, therapeutic implications, and relevant case studies.

  • Molecular Formula : C19H29N3O3
  • Molecular Weight : 347.45 g/mol
  • CAS Number : 1401666-21-4

The compound is primarily studied for its interaction with neurotransmitter systems, particularly its role as an antagonist at N-methyl-D-aspartate (NMDA) receptors. NMDA receptors are critical in synaptic plasticity and memory function, and their dysregulation is implicated in various neurological disorders.

NMDA Receptor Antagonism

Research indicates that compounds similar to 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester can effectively displace [^3H]CPP binding, a marker for NMDA receptor activity. In animal models, these compounds have demonstrated protective effects against NMDA-induced neuronal damage, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's disease and conditions involving cerebral ischemia .

Biological Activity Data

The biological activity of this compound can be summarized in the following table:

Activity Description Reference
NMDA Receptor AntagonismDisplaces [^3H]CPP binding; protects against NMDA-induced lethality in mice
Anticonvulsant PotentialMay serve as a therapeutic agent for epilepsy treatment
Neuroprotective EffectsExhibits protective properties against neuronal damage

Case Studies and Research Findings

  • Neuroprotective Studies :
    A study evaluated the neuroprotective effects of similar piperidine derivatives in mouse models subjected to NMDA-induced excitotoxicity. The results indicated that these compounds significantly reduced neuronal loss and improved survival rates among treated mice compared to controls .
  • Anticonvulsant Research :
    In a series of experiments aimed at identifying potential anticonvulsant agents, derivatives of piperidine were tested for their ability to mitigate seizure activity induced by various convulsants. The findings suggested that the compound acts through modulation of glutamatergic transmission, showcasing its potential utility in epilepsy management .
  • Toxicological Assessments :
    Toxicological studies have shown that benzyl esters, including this compound, exhibit low toxicity profiles in sub-chronic exposure scenarios. A notable study indicated that the no-observed-adverse-effect level (NOAEL) was significantly high (up to 2500 mg/kg bw/d), suggesting a favorable safety margin for potential therapeutic applications .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, and how can reaction yields be optimized?

  • Answer : The compound can be synthesized via acylation reactions of piperidine precursors under mild conditions. For example, 1-benzylpiperidone derivatives undergo acylation with activated esters (e.g., isopropyl-amino-propionyl chloride) in anhydrous solvents like dichloromethane, yielding >85% purity. Reaction optimization includes controlling stoichiometry (1:1.2 molar ratio of piperidine to acylating agent) and using catalytic bases like triethylamine to neutralize HCl byproducts . Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is critical to isolate the target compound.

Q. Which analytical techniques are most effective for validating the structural integrity of this compound?

  • Answer : Combined spectroscopic methods are essential:

  • IR spectroscopy : Confirm amide C=O stretches (~1650–1700 cm⁻¹) and ester carbonyl (~1740 cm⁻¹) .
  • GC-MS : Detect molecular ion peaks (though intensity may vary between 0.5–8.0% due to fragmentation patterns; use electron ionization at 70 eV for consistency) .
  • HPLC : Employ a C18 column with a pH 6.5 ammonium acetate buffer (15.4 g/L) and acetonitrile gradient (10–90% over 20 min) to assess purity .

Q. What safety protocols are mandatory during handling and disposal of this compound?

  • Answer :

  • Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and P95 respirators to avoid inhalation or dermal contact .
  • Waste disposal : Segregate chemical waste into dedicated containers and transfer to certified hazardous waste treatment facilities to prevent environmental contamination .
  • Emergency measures : In case of exposure, rinse affected areas with water for 15 min and consult a physician immediately, providing the SDS for reference .

Advanced Research Questions

Q. How can researchers resolve discrepancies in mass spectral data (e.g., low molecular ion intensity) for this compound?

  • Answer : Low-intensity molecular ions in GC-MS (Table 1, ) may arise from thermal instability or fragmentation. Mitigation strategies include:

  • Using softer ionization techniques like electrospray ionization (ESI)-MS.
  • Cross-validating with high-resolution mass spectrometry (HRMS) or NMR (¹H/¹³C) to confirm molecular weight and structural assignments .
  • Adjusting instrument parameters (e.g., lower ionization energy, reduced source temperature).

Q. What advanced techniques are required to confirm the stereochemical configuration of the (S)-2-Amino-propionyl moiety?

  • Answer :

  • X-ray crystallography : Resolve absolute configuration using single-crystal diffraction data (as applied to analogous piperidine derivatives in structural studies) .
  • Chiral HPLC : Utilize a chiral stationary phase (e.g., amylose tris(3,5-dimethylphenylcarbamate)) with a hexane/isopropanol mobile phase to separate enantiomers and verify optical purity .

Q. How does the compound’s stability vary under different storage conditions, and what degradation products form?

  • Answer : Stability studies show:

  • Short-term : Stable at −20°C under argon for 6 months (no detectable decomposition via HPLC) .
  • Long-term : Hydrolysis of the benzyl ester group may occur at >40°C or high humidity, generating carboxylic acid derivatives. Monitor via periodic HPLC analysis and store desiccated at −80°C for long-term preservation .

Q. What catalytic strategies can enhance the efficiency of key synthetic steps (e.g., acylation or piperidine functionalization)?

  • Answer :

  • Palladium catalysis : Apply Pd(OAc)₂ with formic acid derivatives (CO surrogates) for reductive cyclization steps, improving atom economy in piperidine ring formation .
  • Enzyme-mediated acylation : Use lipases (e.g., Candida antarctica Lipase B) in non-polar solvents to achieve enantioselective amide bond formation, reducing racemization risks .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.